Cas no 54758-69-9 (2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-)

2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- structure
54758-69-9 structure
Product Name:2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
CAS No:54758-69-9
MF:C12H19NO4
MW:241.28356385231
CID:353757
PubChem ID:20151345
Update Time:2025-04-19

2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
    • 1-amino-3-[4-(2-methoxyethoxy)phenoxy]propan-2-ol
    • 54758-69-9
    • SCHEMBL10714176
    • DTXSID10603006
    • Inchi: 1S/C12H19NO4/c1-15-6-7-16-11-2-4-12(5-3-11)17-9-10(14)8-13/h2-5,10,14H,6-9,13H2,1H3
    • InChI Key: MOIKDOIXOBPFAT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OCCOC)CC(CN)O

Computed Properties

  • Exact Mass: 241.13147
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • PSA: 73.94
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD